![molecular formula C14H10FN3O B4419224 4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline](/img/structure/B4419224.png)
4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline
Overview
Description
4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline is a chemical compound that has garnered significant attention within the scientific community due to its potential applications in various fields such as medical research, drug development, and material science. This compound, also known as FPhOx, is a heterocyclic aromatic compound that contains a fluorine atom and an oxadiazole ring. In
Scientific Research Applications
4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline has shown potential applications in various scientific research areas, including medicinal chemistry, material science, and biochemistry. In medicinal chemistry, this compound has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also shown potential as an antibacterial agent and has been studied for its ability to inhibit the growth of various bacterial strains. In material science, this compound has been studied for its potential use in the development of organic light-emitting diodes (OLEDs) due to its fluorescence properties.
Mechanism of Action
The mechanism of action of 4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline is not well understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cellular processes such as DNA replication and protein synthesis. This compound has been shown to inhibit the activity of various kinases, including protein kinase B (Akt), which is involved in cell survival and proliferation. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of bacterial growth. This compound has also been shown to have antioxidant properties and can scavenge free radicals, which can cause cellular damage. This compound has been shown to have low toxicity in vitro, but further studies are needed to determine its toxicity in vivo.
Advantages and Limitations for Lab Experiments
4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline has several advantages for lab experiments, including its ease of synthesis and its ability to inhibit the growth of cancer cells and bacteria. This compound is also fluorescent, which makes it useful for imaging studies. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. This compound also has limited stability in solution, which can affect its activity over time.
Future Directions
There are several future directions for the study of 4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline. One potential direction is the development of this compound analogs with improved solubility and stability. Another direction is the study of this compound in animal models to determine its toxicity and efficacy in vivo. This compound could also be studied for its potential use in the development of new antibiotics or anticancer drugs. Additionally, this compound could be studied for its potential use in the development of new materials for electronic devices.
properties
IUPAC Name |
4-fluoro-2-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN3O/c15-10-6-7-12(16)11(8-10)14-18-17-13(19-14)9-4-2-1-3-5-9/h1-8H,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKMKTPKHHFUOIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)C3=C(C=CC(=C3)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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